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Compound of Interest

Compound Name: Propyl b-D-glucuronide

CAS No.: 17685-07-3

Cat. No.: B1147520

Get Quote

Glucuronidation is a major pathway in phase II metabolism, where a wide array of substances,

including drugs, xenobiotics, and endogenous compounds, are conjugated with glucuronic

acid. This process, catalyzed by UDP-glucuronosyltransferases (UGTs), transforms lipophilic

compounds into more water-soluble glucuronides, facilitating their excretion from the body.

Propyl β-D-glucuronide serves as a simple, non-natural model compound and analytical

standard for studying this critical biotransformation process.[1][2][3] For researchers in drug

development and toxicology, understanding the synthesis and structure of such glucuronides is

fundamental to metabolite identification, quantitative analysis, and the study of drug disposition.

This guide provides a detailed examination of the chemical structure of propyl β-D-glucuronide

and a comprehensive, field-proven methodology for its chemical synthesis, grounded in the

principles of glycosidic bond formation.

PART 1: Chemical Structure and Properties
Propyl β-D-glucuronide is a glycoside formed between a propyl group and the anomeric carbon

of D-glucuronic acid. The "β" designation is crucial as it defines the stereochemistry at the

anomeric center (C1), where the propoxy group is oriented in the equatorial position, cis to the

C6 carboxyl group. This configuration is the hallmark of enzymatically produced glucuronides in

biological systems.[4]
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Structural Representation
The structure consists of a pyranose ring with hydroxyl groups at positions C2, C3, and C4, a

carboxyl group at C6, and a propoxy group attached via a β-glycosidic linkage at C1.
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Caption: Chemical structure of Propyl β-D-glucuronide.

Physicochemical Properties
A summary of the key identifiers and properties for propyl β-D-glucuronide is provided below.
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Property Value Source

IUPAC Name

(2S,3S,4S,5R,6R)-3,4,5-

trihydroxy-6-propoxyoxane-2-

carboxylic acid

[5][6]

Molecular Formula C₉H₁₆O₇ [5][6]

Molecular Weight 236.22 g/mol [5][6]

CAS Number 17685-07-3 [5][6]

Appearance Light Beige to White Solid [1]

Solubility Water Soluble [1]

SMILES
CCCO[C@@H]1O[C@H]1O">

C@@HC(=O)O
[6]

PART 2: Chemical Synthesis via Koenigs-Knorr
Glycosidation
The synthesis of O-glucuronides is complicated by the electron-withdrawing nature of the C5

carboxylic acid group, which deactivates the anomeric center (C1) and makes glycosidic bond

formation challenging.[7] The Koenigs-Knorr reaction is a classic, robust, and widely employed

method to overcome this hurdle and achieve stereoselective synthesis of 1,2-trans-glycosides,

which corresponds to the desired β-anomer in the D-gluco series.[8][9]

The overall strategy involves three main stages:

Protection: The reactive hydroxyl and carboxyl groups of D-glucuronic acid are masked to

prevent side reactions.

Glycosylation: The protected and activated glucuronic acid donor is coupled with propanol.

Deprotection: The protecting groups are removed to yield the final product.

The Causality Behind the Koenigs-Knorr Approach
The success of the Koenigs-Knorr reaction hinges on two key principles:
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Anomeric Activation: A per-O-acylated glycosyl halide (typically a bromide) is used as the

glycosyl donor. The halide at the anomeric position serves as a good leaving group.

Stereochemical Control: The presence of an acyl (e.g., acetyl) protecting group at the C2

position is critical. This group provides "anchimeric assistance" or neighboring group

participation. During the reaction, the C2-acetyl group attacks the back side of the anomeric

carbon as the halide leaves, forming a cyclic acyloxonium ion intermediate. The subsequent

nucleophilic attack by the alcohol (propanol) can only occur from the opposite face, forcing

the formation of the β-glycosidic bond.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 17685-07-3: Propyl β-D-glucopyranosiduronic acid [cymitquimica.com]

2. assaycell.com [assaycell.com]

3. assaycell.com [assaycell.com]

4. rsc.org [rsc.org]

5. Propyl beta-d-glucuronide | C9H16O7 | CID 97302323 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Propyl Beta-D-Glucuronide | LGC Standards [lgcstandards.com]

7. Synthesis of Glycosides of Glucuronic, Galacturonic and Mannuronic Acids: An Overview -
PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Introduction: The Significance of Glucuronides].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147520/docs#introduction-the-significance-of-
glucuronides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1147520?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/17685-07-3/
https://assaycell.com/shop/cell-culture-media-reagents/protein-production-products/alcohol-metabolite-standards/propyl-%CE%B2-glucuronide-10-mg/
https://assaycell.com/shop/cell-culture-media-reagents/protein-production-products/alcohol-metabolite-standards/propyl-%CE%B2-glucuronide-2-mg/
https://www.rsc.org/images/andrew_stachulski_tcm18-239217.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-beta-d-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-beta-d-glucuronide
https://www.lgcstandards.com/DE/en/Propyl-Beta-D-Glucuronide/p/TRC-P835275
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263331/
https://www.researchgate.net/figure/Glucuronidations-using-the-Koenigs-Knorr-procedure_tbl1_13698319
https://www.researchgate.net/publication/251101664_Koenig-Knorr_glycosidation
https://www.benchchem.com/product/b1147520/docs#introduction-the-significance-of-glucuronides
https://www.benchchem.com/product/b1147520/docs#introduction-the-significance-of-glucuronides
https://www.benchchem.com/product/b1147520/docs#introduction-the-significance-of-glucuronides
https://www.benchchem.com/product/b1147520/docs#introduction-the-significance-of-glucuronides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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